Ethyl chloroacetimidate
Overview
Description
Ethyl chloroacetimidate, also known as this compound, is a useful research compound. Its molecular formula is C4H8ClNO and its molecular weight is 121.56 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Protein Reagents
- Ethyl chloroacetimidate is used as a bifunctional protein reagent. It's effective in inactivating proteins like bovine pancreatic ribonuclease and can lead to the cross-linking of different amino acid residues within proteins. This makes it valuable for studying protein structures and functions (Olomucki & Diopoh, 1972).
2. Esterifications
- It's used in the synthesis of esters. For instance, 2-(Trimethylsilyl)ethyl 2,2,2-trichloroacetimidate, a derivative, is effective for forming 2-trimethylsilylethyl esters, highlighting its role in organic synthesis (Lin et al., 2021).
3. Synthesis of Coumarin Derivatives
- The compound has been used in the Pechmann condensation process to create coumarin derivatives. This process is essential in pharmaceutical research for developing new drugs (Potdar et al., 2001).
4. Crosslinking in Ribosomal Studies
- Ethyl 4-azidobenzoylaminoacetimidate, a variant, is used for crosslinking ribosomal protein to RNA within ribosomal subunits, aiding in the study of ribosome structure and function (Golinska et al., 2005).
5. Synthesis of Pyrazines
- It's utilized in the synthesis of pyrazines, chemicals important in food science for their flavor properties, and in pharmaceuticals (Keir et al., 1978).
6. Membrane Protein Studies
- The compound is used in membrane protein studies, helping to understand the distribution and function of amino groups in cell membranes (Whiteley & Berg, 1974).
7. Sustained Release Dosage Forms
- It's instrumental in creating sustained-release dosage forms for dental applications, demonstrating its potential in drug delivery systems (Hirschfeld et al., 1984).
8. Bioremediation of Soil
- This compound-related compounds are studied for their role in soil bioremediation, particularly in degrading herbicide residues and their impact on soil microbial populations (Yang et al., 2014).
9. Synthesis of Ethyl Diazoacetate
- Its use in the synthesis of ethyl diazoacetate, a compound with broad applications in organic chemistry, is notable. This synthesis method addresses the compound's explosive nature for safer handling (Delville et al., 2013).
Properties
IUPAC Name |
ethyl 2-chloroethanimidate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8ClNO/c1-2-7-4(6)3-5/h6H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDNWDRKRMWWQFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=N)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20276720, DTXSID90958667 | |
Record name | Ethyl chloroacetimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20276720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-chloroethanimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90958667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37622-36-9, 36743-66-5 | |
Record name | Ethyl chloroacetimidate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=37622-36-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl chloroacetimidate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037622369 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl chloroacetimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20276720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 2-chloroethanimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90958667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethanimidic acid, 2-chloro-, ethyl ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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